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Abstract

Dipentamethylenethiuram tetrasulfide (DPTT) is an organosulfur compound with significant
industrial applications, primarily as a vulcanization accelerator in the rubber industry.[1] It also
exhibits notable antifungal properties. This technical guide provides a comprehensive overview
of the chemical structure, physicochemical properties, synthesis, and key applications of DPTT.
Detailed experimental protocols for its synthesis and the determination of its fundamental
properties are presented. Furthermore, this document elucidates the proposed mechanisms of
action in rubber vulcanization and as an antifungal agent, accompanied by visual diagrams to
facilitate understanding. All quantitative data is summarized in structured tables for ease of
reference and comparison.

Chemical Structure and Identification

Dipentamethylenethiuram tetrasulfide is characterized by a central tetrasulfide chain linked
to two piperidine rings via thiocarbonyl groups.

Table 1: Chemical Identification of Dipentamethylenethiuram Tetrasulfide
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Identifier Value

IUPAC Name 1,1'-(tetrathiodicarbonothioyl)bis(piperidine)

CAS Number 120-54-7[2]

Molecular Formula C12H20N2S6[2]

Molecular Weight 384.7 g/mol [2]

SMILES C1CCN(CC1)C(=S)SSSSC(=S)N2ccccee2f?]
INChl=1S/C12H20N2S6/c15-11(13-7-3-1-4-8-

InChl 13)17-19-20-18-12(16)14-9-5-2-6-10-14/h1-

10H2[2]

Physicochemical Properties

DPTT is typically a light yellow powder or crystal.[1][3] Its key physical and chemical properties

are summarized in the table below.

Table 2: Physicochemical Properties of Dipentamethylenethiuram Tetrasulfide

Property Value Source
White to light yellow

Appearance [1][3]
powder/crystal

Melting Point 118.0to 122.0 °C [3][4]

N ) 510.1 °C at 760 mmHg

Boiling Point ) [3][4]
(Predicted)

Density ~1.4 g/cm?3 [4]
Practically insoluble in water.

. Soluble in carbon disulfide,
Solubility [5]

chloroform, and carbon

tetrachloride.

Vapor Pressure

1.6 x 10719 mmHg at 25°C [4]
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Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and quality control of DPTT.

Table 3: Spectroscopic Data for Dipentamethylenethiuram Tetrasulfide

Technique Key Data and Observations

Spectra have been recorded on a Varian CFT-
1H NMR _
20 instrument.[2]

Spectral data is available and can be found in
13C NMR ,
chemical databases.[6]

FTIR Analysis is typically performed using a KBr
pellet technique.[2]

GC-MS data is available, with a top peak at m/z

Mass Spectrometry 128.[2]

Experimental Protocols
Synthesis of Dipentamethylenethiuram Tetrasulfide

The following protocol is based on a patented method for the preparation of DPTT.[7]

Objective: To synthesize Dipentamethylenethiuram tetrasulfide from piperidine, carbon
disulfide, and sulfur.

Materials:

Piperidine

Carbon disulfide

Sulfur powder

Hydrogen peroxide

Water (solvent)

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b089536?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dipentamethylenethiuram-tetrasulfide
https://m.chemicalbook.com/SpectrumEN_120-54-7_13CNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dipentamethylenethiuram-tetrasulfide
https://pubchem.ncbi.nlm.nih.gov/compound/Dipentamethylenethiuram-tetrasulfide
https://www.benchchem.com/product/b089536?utm_src=pdf-body
https://patents.google.com/patent/CN101429145A/en
https://www.benchchem.com/product/b089536?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Reaction kettle with stirring mechanism

Standard laboratory glassware

Filtration apparatus

Drying oven

Procedure:

Under normal pressure and with continuous stirring, add piperidine and then sulfur powder to
a reaction kettle containing water. The molar ratio of piperidine to carbon disulfide to sulfur to
hydrogen peroxide should be approximately 1:1.1:2.0:0.5.[7]

After the addition is complete, control the temperature of the reaction mixture between 20
and 30 °C.[7]

Slowly add carbon disulfide to the reaction mixture over a period of 2 to 3 hours.[7]

Monitor the pH of the reaction solution. Once the pH stabilizes in the range of 6.5 to 7.5,
increase the temperature to between 30 and 40 °C.[7]

Introduce hydrogen peroxide to initiate the oxidation reaction and continue for 3 to 4 hours.

[7]

After the oxidation is complete, maintain the temperature for an additional hour to ensure the
reaction goes to completion.[7]

Perform solid-liquid separation to isolate the solid product.

The obtained solid is then dried, ground, and sieved to yield the final
Dipentamethylenethiuram tetrasulfide product.[7]

Determination of Melting Point

Objective: To determine the melting point range of a synthesized or purified sample of DPTT.

Materials:
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Dipentamethylenethiuram tetrasulfide sample

Capillary tubes

Melting point apparatus

Mortar and pestle

Procedure:

e Ensure the DPTT sample is completely dry.

e Grind a small amount of the sample into a fine powder using a mortar and pestle.

o Pack the powdered sample into a capillary tube to a height of 2-3 mm.

e Place the capillary tube into the heating block of the melting point apparatus.

o Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting
point.

e Then, decrease the heating rate to 1-2 °C per minute.

e Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

o Record the temperature at which the entire sample has melted (the end of the melting
range).

The reported melting point should be a range.

Solubility Assessment

Objective: To qualitatively assess the solubility of DPTT in various solvents.
Materials:

» Dipentamethylenethiuram tetrasulfide sample
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e A selection of solvents (e.g., water, ethanol, acetone, chloroform, carbon disulfide)

o Test tubes with stoppers

» \ortex mixer

Procedure:

e Add approximately 10 mg of DPTT to 1 mL of each solvent in separate, labeled test tubes.
o Stopper the test tubes and vortex for 1-2 minutes.

 Visually inspect each tube for the presence of undissolved solid.

» Record the solubility as "soluble,” "sparingly soluble,” or "insoluble” for each solvent.

Mechanisms of Action and Logical Relationships
Role in Rubber Vulcanization

Dipentamethylenethiuram tetrasulfide acts as an ultra-fast accelerator and a sulfur donor in
the vulcanization of natural and synthetic rubbers.[4][8] The process involves the thermal
decomposition of DPTT to generate radical species that initiate the cross-linking of polymer
chains.

The vulcanization process is often activated by the presence of zinc oxide and a fatty acid,
such as stearic acid.[9][10][11][12][13] These activators form a complex with the accelerator,
which then reacts with sulfur to create a highly potent vulcanizing agent.[10][11] This complex
facilitates the formation of shorter and more stable cross-links, enhancing the physical
properties of the vulcanized rubber.[10][11]
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Caption: Workflow of DPTT in Rubber Vulcanization.

Antifungal Activity

Dipentamethylenethiuram tetrasulfide has demonstrated significant antifungal activity
against various plant pathogens.[1] While the precise mechanism for DPTT has not been
extensively elucidated, the antifungal action of thiuram compounds and other sulfur-containing
molecules is generally attributed to their ability to disrupt fungal cell membranes and inhibit key
enzymatic processes.

The lipophilic nature of these compounds allows them to interfere with the ergosterol synthesis
pathway, a critical component of the fungal cell membrane.[14][15] This disruption leads to
increased membrane permeability, leakage of cellular contents, and ultimately, cell death.[14]
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Caption: Proposed Antifungal Mechanism of DPTT.

Safety and Handling

Dipentamethylenethiuram tetrasulfide may cause an allergic skin reaction.[2] It is also
considered toxic to aquatic life with long-lasting effects.[2] Appropriate personal protective
equipment, including gloves and eye protection, should be worn when handling this chemical.
For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion

Dipentamethylenethiuram tetrasulfide is a versatile organosulfur compound with well-
established applications in material science and potential for use in agricultural and
pharmaceutical sectors. A thorough understanding of its chemical and physical properties, as
detailed in this guide, is essential for its effective and safe utilization in research and
development. The provided experimental protocols offer a foundation for the synthesis and
characterization of this compound, while the elucidated mechanisms of action provide insight
into its functional roles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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